Cas no 1039829-88-3 (N-butyl-3-chloro-4-fluoroaniline)

• Product Name: N-butyl-3-chloro-4-fluoroaniline
• CAS No: 1039829-88-3
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5176194
• PubChem ID: 28877010
• Update Time: 2026-03-05

N-butyl-3-chloro-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-butyl-3-chloro-4-fluoro-
• N-butyl-3-chloro-4-fluoroaniline

• Inchi： 1S/C10H13ClFN/c1-2-3-6-13-8-4-5-10(12)9(11)7-8/h4-5,7,13H,2-3,6H2,1H3
• InChI Key： FAWUGIRMLUJMCI-UHFFFAOYSA-N
• SMILES： C1(NCCCC)=CC=C(F)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-butyl-3-chloro-4-fluoroaniline

Professional Introduction to N-butyl-3-chloro-4-fluoroaniline (CAS No. 1039829-88-3)

N-butyl-3-chloro-4-fluoroaniline, a compound with the chemical identifier CAS No. 1039829-88-3, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of aniline derivatives, which are widely recognized for their role in the synthesis of various bioactive molecules. The presence of both n-butyl and halogen substituents, particularly chloro and fluoro, imparts distinct reactivity and selectivity, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of N-butyl-3-chloro-4-fluoroaniline contribute to its versatility in chemical synthesis. The butyl group enhances solubility and metabolic stability, while the chloro and fluoro substituents introduce electronic and steric effects that can modulate biological activity. These characteristics have positioned this compound as a key building block in the design of molecules targeting various diseases, including cancer, infectious disorders, and neurological conditions.

In recent years, there has been a surge in research focusing on halogenated anilines due to their potential as pharmacophores. Studies have demonstrated that these compounds can exhibit potent inhibitory effects on enzymes and receptors involved in disease pathways. For instance, derivatives of N-butyl-3-chloro-4-fluoroaniline have shown promise in preclinical trials as inhibitors of tyrosine kinases, which are critical in cancer signaling cascades. The ability to fine-tune the electronic properties through strategic substitution has opened new avenues for drug discovery.

The synthesis of N-butyl-3-chloro-4-fluoroaniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of this compound but also enable the introduction of additional functional groups, further expanding its synthetic utility.

One of the most compelling aspects of N-butyl-3-chloro-4-fluoroaniline is its role in medicinal chemistry innovation. Researchers have leveraged its scaffold to develop novel analogs with enhanced pharmacological profiles. For example, modifications at the n-butyl position have led to compounds with improved bioavailability and reduced toxicity. Similarly, variations in the chloro and fluoro substituents have resulted in derivatives with increased selectivity for specific biological targets.

The impact of N-butyl-3-chloro-4-fluoroaniline extends beyond academic research. Pharmaceutical companies are increasingly exploring its potential for clinical applications. Preclinical studies have highlighted its efficacy in models of inflammation and pain management, suggesting its suitability for therapeutic development. Additionally, its compatibility with green chemistry principles has made it an attractive candidate for sustainable drug synthesis, aligning with global efforts to reduce environmental impact.

The future prospects for N-butyl-3-chloro-4-fluoroaniline are promising, with ongoing research aiming to uncover new applications and optimize its synthetic pathways. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with desired properties. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in harnessing the full potential of this compound.

In conclusion, N-butyl-3-chloro-4-fluoroaniline (CAS No. 1039829-88-3) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural attributes and synthetic flexibility make it indispensable for drug development efforts targeting a wide range of diseases. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicine.